N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]benzamide
• InChI: InChI=1S/C23H19N3O3/c1-15-7-9-16(10-8-15)21-25-23(29-26-21)20-6-4-3-5-19(20)22(27)24-17-11-13-18(28-2)14-12-17/h3-14H,1-2H3,(H,24,27)
• InChI Key: IXFPXIGYJAFTIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol

Description

N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields of research. The compound is also known by the name 'MTTB' and has been synthesized using several methods.

Scientific Research Applications

N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has several potential applications in scientific research. It has been studied extensively for its potential use as a fluorescent probe for detecting and imaging intracellular zinc ions. The compound has also been used as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. The compound may also induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects
N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells in vitro. The compound has also been shown to have potential use as a fluorescent probe for detecting and imaging intracellular zinc ions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide in lab experiments is its potential use as a fluorescent probe for detecting and imaging intracellular zinc ions. The compound is also relatively easy to synthesize and can be obtained in high yields. However, one of the main limitations of using the compound in lab experiments is its potential toxicity and lack of selectivity towards cancer cells.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide. One potential direction is to further study the compound's mechanism of action and its potential use as an anticancer agent. Another direction is to explore the compound's potential use as a fluorescent probe for detecting and imaging other metal ions. Additionally, further studies are needed to evaluate the compound's selectivity towards cancer cells and its potential toxicity.

Synthesis Methods

N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide can be synthesized using various methods. One of the most commonly used methods is the reaction between 4-methoxybenzoyl chloride and 3-(p-tolyl)-1,2,4-oxadiazole-5-amine in the presence of a base. The reaction results in the formation of N-(4-methoxyphenyl)-2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)benzamide as a white solid.